Fabrication of ceramic materials with interconnected pores is necessary to improve thermal energy storage efficiency in high-temperature infiltration technology. In the present study, industrial wastes such as coal gangue, steel slag, etc., were selected as the raw materials to prepare ceramics with interconnected pores. By adopting 50% cigarette butts as the pore-forming agent, steel slag–coal gangue mixtures with a mass ratio of steel slag to coal gangue of 1:9 were sintered at 1100°C, and ceramics with interconnected elongated pores were prepared successfully. The highest apparent porosity and lowest volume density of the as-prepared ceramics were ca. 73% and .74 g/cm3, respectively. Further measurements of the thermophysical properties indicated that no obvious mass loss was observed in the temperature range from ambient temperature to 800°C. The maximum values of specific heat and thermal conductivity were 1.38 J/(g K) and 1.661 W/(m K), respectively, and meanwhile the minimum compressive strength could exceed 3.5 MPa. These research results implied that the as-prepared steel slag–coal gangue ceramics can provide long-term service and offer excellent thermal stability over a wide temperature range. Therefore, they should have potential applications in high-temperature infiltration technology.

High-density Si3N4-SiC ceramic nanocomposites have exceptional mechanical properties, but little is known about their electromagnetic wave absorption (EMA) capabilities. In this paper, the effects of sintering temperature and starting material compositions on the dielectric and EMA properties of hot-pressed Si3N4-SiC ceramic nanocomposites were investigated. The real and imaginary permittivities of Si3N4-SiC ceramic nanocomposites increase with increasing sintering temperature or SiC content, particularly at the sintering temperature of 1850°C and SiC content of 50 wt.%. This is primarily due to the improvement of interfacial and defect polarizations, which is caused by the doping of nitrogen into the SiC nanocrystals during the solution-precipitation process. The real and imaginary permittivities of Si3N4-SiC ceramic nanocomposites show decreasing trends as sintering aid content increases. Si3N4-SiC ceramic composites have both good EMA and mechanical properties when they are sintered at 1850°C with 30 wt.% SiC and 5–8 wt.% sintering aids. The minimum reflection loss and maximum flexural strength reach -58 dB and 586 MPa, respectively. Materials with multilayered structural designs have both strong and broad EMA properties.

(1-x)(Li0.02Na0.5K0.48)(Nb0.95Sb0.05)O3-x(Bi0.5Na0.5)(Zr0.97W0.01Fe0.02)O3 (LNKNbS-xBiNZWF, x = 0.035, 0.04, 0.045, 0.05, and 0.055) lead-free piezoceramics were fabricated by traditional solid-state sintering method via two-step sintering technique, where the effects of BiNZWF doping amount and ceramic processing were studied systematically. The formation of orthorhombic-tetragonal (O-T) phase boundary in the LNKNbS-xBiNZWF system is confirmed by X-ray diffraction Rietveld refinement and Raman spectroscopy, where the BiNZWF doping amount affects the O-T phase proportion. The LNKNbS-xBiNZWF ceramics approach to normal ferroelectrics but have apparent relaxation characteristic. Oxygen vacancies dominate the high-temperature conduction in the LNKNbS-0.04BiNZWF ceramics, which are generated by the volatilization of Bi and alkali metals during sintering. The LNKNbS-0.04BiNZWF ceramics exhibit excellent electrical properties, correlating with using the two-step sintering method, appropriate proportion of O phase and T phase, high densification and improved microstructure uniformity.

The inversion asymmetry of polar crystals enables ferroelectric ceramics to possess unique physical properties, among which the anomalous photovoltaic effect drives their potential application in photovoltaic conversion. Semiconducting (1−x) KNbO3−xBaNi.5Hf.5O3−δ (KNBNH, x = 2, 4, 6, 8%) ferroelectric ceramics with enhanced photovoltaic performance were prepared by utilizing conventional solid-state sintering strategies. In these ceramics, the defect-induced bandgap intermediate state is derived from the 3d split state of Ni and plays a dominant role in lowering the bandgap of KN. The defective bandgap state induced by Ni in KNBNH promotes its absorption of light and the separation of photogenerated carriers, thus enhancing its photovoltaic response. The KNBNH6 shows a maximum value of 138.7 nA/cm2 for short-circuit photocurrent density (Jsc) among these ceramics, which is further enhanced to 702.9 nA/cm2 after 30 kV/cm polarization. Structural investigations after polarization indicate that polarization induced lattice distortion in KNBNH6, leading to an increase in the polarity of its cells. This work provides an understanding of defect-induced bandgap states and high-field polarization to enhance ferroelectric photovoltaic properties.

For high-power white light-emitting diode devices (WLEDs), phosphor ceramics were widely used because of their high thermal conductivity and temperature resistance. In this study, Y2.998Al5O12: 0.002Ce3+ ceramics were prepared via vacuum reaction sintering and treated by silicon carbide (SiC) abrasives with particle sizes of 8.6, 20, 25, 34, and 50 μm to obtain a single textured surface. The transmittance, reflectance, luminous efficiency (LE) and photoluminescence (PL) intensity of the ceramics were investigated with various surface roughness and different placement. Compared with the double polished (DP) samples, the PL intensity and LE of the single-surface textured ceramics were greatly improved. It was shown that the roughest ceramics placed with the single polished (SP) side facing the direction of the excitation light (the SP-forward YAG: Ce ceramics) showed the best performance.

To lower the sintering temperature and improve the mechanical properties of aluminum titanate (AT, Al2TiO5) flexible ceramics, γ-Al2O3 is employed to partially replace the α-Al2O3 as the starting powder. The results show that the addition of γ-Al2O3 is sufficient to promote the reaction, improve the flexibility, raise the strength, and accelerate the grain growth of AT flexible ceramics when sintered at 1300°C. With that, the combination of optimum fracture strength (∼33.52 MPa) and high flexibility (∼1.05%) is obtained when the addition of γ-Al2O3 is 20 wt.%. As compared to the virgin, the optimization of 21.67% in fracture strength and 176% in strain can be obtained. It is believed that the increase of crack deflection and branching should take the responsibility. However, the mechanical strength degrades with the increase of sintering temperature, which is caused by the grain defects that reduce the bearing capacity of AT grains and lead to the grain fracture model transition. In addition, the effect of γ-Al2O3 content on AT grain growth transfers from promotion to inhibition with the increase of sintering temperature. The main reason is that the growth of the nanocrystals at AT grain boundary causes the uneven distribution of the intermediate phase, leading to the roughening transition of the boundary and hence reducing the grain growth rate. On these bases, the grain growth mechanism that dominates by grain boundary is proposed. It is believed that the discovery of this study will provide a new grain growth model and the reference for solving the abnormal grain growth or grain growth stagnation.

A material extrusion (MEX) technology has been developed for the additive manufacturing of continuous carbon fiber–reinforced silicon carbide ceramic (Cf/SiC) composites. By comparing and analyzing the rheological properties of the slurries with different compositions, a slurry with a high solid loading of 48.1 vol% and high viscosity was proposed. Furthermore, several complex structures of Cf/SiC ceramic composites were printed by this MEX additive manufacturing technique. Phenolic resin impregnation–carbonization process reduces the apparent porosity of the green body and protects the Cf. Finally, the reactive melting infiltration (RMI) process was used to prepare samples with different Cf contents from 0 to 2 K (a bundle of carbon fibers consisting of 1000 fibers). Samples with Cf content of 1 K show the highest bending strength (161.6 ± 10.5 MPa) and fracture toughness (3.72 ± 0.11 MPa·m1/2) while the thermal conductivity of the samples with the Cf content of 1 K reached 11.0 W/(m·K). This study provides a strategy to prepare Cf/SiC composites via MEX additive manufacturing and RMI.

The aim of this work is to prepare interlocking prismatic mullite from low-cost associated rare-earth kaolin. High-performance mullite was synthesized by reaction sintering using calcined associated rare-earth kaolin and α-Al2O3 as raw materials and micro- and nano-La2O3 as additives. The mineralogical, morphological, and chemical characteristics of calcined associated rare earth kaolin were analyzed, and the effects of the addition of micro- and nano-La2O3 and sintering temperature on the phase transformation, sintering process, microstructure, and mechanical properties of mullite were studied. The results show that the associated rare earth elements Ce, Th, and Y in calcined kaolin are mainly light rare earth elements, which are mainly endowed in the interlayer structure of K-bearing clay minerals. The addition of La2O3 can promote the growth of secondary mullite grains and accelerate the secondary mullitization process. The relative densities of mullite samples adding 4 wt.% micro/nano La2O3 and sintered at 1500°C for 4 h were 92.72% and 93.4%, and the micro Vickers hardnesses were 11.32 and 12.35 GPa, respectively. The mullite sample with 2 wt.% nano-La2O3 had the most interlaced prismatic grains, resulting in the highest flexural strength of 157.8 MPa.

A series of LiIn1-xAlxO2 (x =0.05, 0.10, 0.15, 0.20, 0.25) microwave dielectric ceramics with low permittivity were synthesized via a solid-state reaction method. XRD, Raman spectra, and SEM analysis reveal that a single LiInO2 tetragonal structure phase could be obtained at the x < 0.10, and with the x increased further to 0.15–0.25, the diffraction peaks of the secondary phase LiAlO2 were detected. In the LiIn1-xAlxO2 ceramics, the τf was closely related to the εr, and the relative density, microstructure, and microwave dielectric properties were effectively improved by the Al3+ substitution for In3+. Bond valence theory analysis demonstrates that the Al3+ entered the In3+ site exhibits a strength rattling effect, which is beneficial to the increase of εr. While Al3+ substitution for In3+ simultaneously lowers the average ionic polarizability, resulting in a decrease in εr. A near-zero τf (0.74 ppm/°C) combined with εr approximately 12.83, Q × f = 58 200 GHz, was obtained in LiIn0.85Al0.15O2 ceramic sintered at 970°C.

Given that the kinetics of the thermal degreasing process of alumina ceramics based on stereolithography apparatus (SLA) has not been investigated, the mechanism of crack generation is still not fully revealed. This paper aims to elucidate the mechanism of crack generation in the degreasing process of alumina ceramics and to establish a kinetic model for alumina ceramics. Two sintering atmospheres, air, and argon, were selected for the degreasing tests at 100°C–700°C. The reaction products and mass changes of alumina ceramics were analyzed by TG-FTIR and TG-DSC (heating rates of 5, 10, and 15°C/min, respectively). Meanwhile, Boswell, Friedman, Ozawa, and DAEM model was used to describe the nonisothermal kinetics of the SLA alumina ceramic degreasing process. The results showed that setting the holding time to 400°C–425°C could promote the slow release of heat from the alumina ceramics. The thermal degreasing stage of the ceramic generated fewer cracks in the argon atmosphere than in the air atmosphere. The corresponding average activation energy values were 105.40 kJ/mol (Boswell model), 112.48 kJ/mol (Friedman model), 108.14 kJ/mol (Ozawa model), and 101.36 kJ/mol (DAEM model). The results of the study could provide an invaluable reference for the fabrication of defect-free SLA alumina ceramics.